![molecular formula C15H20ClF4N3O2 B1440059 2,2,2-trifluoroethyl N-[3-fluoro-4-(4-methyl-1,4-diazepan-1-yl)phenyl]carbamate hydrochloride CAS No. 1221724-21-5](/img/structure/B1440059.png)
2,2,2-trifluoroethyl N-[3-fluoro-4-(4-methyl-1,4-diazepan-1-yl)phenyl]carbamate hydrochloride
Overview
Description
2,2,2-trifluoroethyl N-[3-fluoro-4-(4-methyl-1,4-diazepan-1-yl)phenyl]carbamate hydrochloride is a useful research compound. Its molecular formula is C15H20ClF4N3O2 and its molecular weight is 385.78 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2,2,2-trifluoroethyl N-[3-fluoro-4-(4-methyl-1,4-diazepan-1-yl)phenyl]carbamate hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,2,2-trifluoroethyl N-[3-fluoro-4-(4-methyl-1,4-diazepan-1-yl)phenyl]carbamate hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
Synthetic Methodologies : The development of synthetic methodologies for compounds containing fluorine and nitrogen heterocycles, similar to the core structure of the compound , is a significant area of research. For instance, the practical synthesis of compounds through hydrogenation and N-alkylation reactions showcases the interest in developing efficient synthetic routes for complex fluorinated molecules (R. Vaid et al., 2012). This research is crucial for producing fluorinated pharmaceuticals and agrochemicals due to the unique properties that fluorine atoms impart to organic compounds.
Fluorinated Compounds in Drug Design : The inclusion of fluorine atoms in pharmaceutical compounds is known to significantly affect their metabolic stability, bioavailability, and binding affinity. A study on the synthesis and characterization of novel polyimides derived from fluorinated aromatic diamine monomers highlights the importance of fluorinated compounds in material science and potentially in drug delivery systems (D. Yin et al., 2005).
Potential Pharmacological Applications
Neurokinin-1 Receptor Antagonists : The development of orally active, water-soluble neurokinin-1 receptor antagonists, which are important for treating emesis and depression, showcases the therapeutic potential of complex fluorinated compounds (T. Harrison et al., 2001). Such research underscores the relevance of fluorinated diazepane derivatives in medicinal chemistry.
Gamma-Secretase Inhibitors for Alzheimer's Disease : The design and synthesis of benzodiazepine gamma-secretase inhibitors, incorporating fluorophenyl groups, for potential use in Alzheimer's disease treatment, demonstrate the critical role of fluorinated compounds in the development of neuroprotective drugs (I. Churcher et al., 2003). These compounds are examples of how structural modifications, including fluorination, can lead to potent therapeutic agents.
Mechanism of Action
Target of Action
For instance, molecules with a -CF3 group attached to a tertiary stereogenic center in a hetero aliphatic ring have shown improved drug potency toward reverse transcriptase enzyme inhibition .
Mode of Action
The presence of the carbamate group suggests that it might interact with its targets through hydrogen bonding, which could lead to changes in the conformation or activity of the target .
Biochemical Pathways
Without specific information, it’s challenging to determine the exact biochemical pathways affected by “2,2,2-trifluoroethyl N-[3-fluoro-4-(4-methyl-1,4-diazepan-1-yl)phenyl]carbamate hydrochloride”. Compounds with similar structures have been involved in various biochemical pathways, including those related to the inhibition of enzymes like reverse transcriptase .
Result of Action
Based on its potential interaction with enzymes like reverse transcriptase, it could potentially inhibit the replication of certain viruses .
properties
IUPAC Name |
2,2,2-trifluoroethyl N-[3-fluoro-4-(4-methyl-1,4-diazepan-1-yl)phenyl]carbamate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19F4N3O2.ClH/c1-21-5-2-6-22(8-7-21)13-4-3-11(9-12(13)16)20-14(23)24-10-15(17,18)19;/h3-4,9H,2,5-8,10H2,1H3,(H,20,23);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JORIENZFIYTMIG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCN(CC1)C2=C(C=C(C=C2)NC(=O)OCC(F)(F)F)F.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20ClF4N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.78 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2,2-trifluoroethyl N-[3-fluoro-4-(4-methyl-1,4-diazepan-1-yl)phenyl]carbamate hydrochloride | |
CAS RN |
1221724-21-5 |
Source
|
| Record name | Carbamic acid, N-[3-fluoro-4-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)phenyl]-, 2,2,2-trifluoroethyl ester, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1221724-21-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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